
Application Notes and Protocols: Vercirnon
Sodium in Gut Inflammation Research Models

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Vercirnon Sodium
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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Vercirnon Sodium, also known as CCX282-B or GSK-1605786, is a potent and selective

small-molecule antagonist of the C-C chemokine receptor type 9 (CCR9). The interaction

between CCR9 and its unique ligand, C-C motif chemokine ligand 25 (CCL25), plays a crucial

role in the migration of lymphocytes to the intestinal tract.[1][2][3][4] Elevated levels of CCL25

in the inflamed gut lead to the recruitment of CCR9-expressing immune cells, contributing to

the pathogenesis of inflammatory bowel disease (IBD), including Crohn's disease and

ulcerative colitis.[5][6][7] Vercirnon Sodium, by blocking this interaction, has been investigated

as a therapeutic agent to mitigate gut inflammation. These application notes provide an

overview of the use of Vercirnon Sodium in preclinical gut inflammation research models,

including detailed experimental protocols and data.

Mechanism of Action: The CCL25/CCR9 Signaling
Pathway
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The recruitment of pathogenic T-cells to the intestine is a key event in the development of IBD.

This process is significantly mediated by the interaction of the chemokine CCL25, which is

expressed by intestinal epithelial cells, with the CCR9 receptor on the surface of these immune

cells. This interaction triggers a signaling cascade that leads to leukocyte adhesion and

transmigration into the gut tissue, perpetuating the inflammatory response. Vercirnon Sodium
acts as a competitive antagonist at the CCR9 receptor, thereby inhibiting the downstream

signaling and cellular migration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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